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Compound of Interest

Compound Name: 4-cyclohexylbutan-1-ol

Cat. No.: B1346702 Get Quote

Technical Support Center: 4-Cyclohexylbutan-1-
ol Exposure
Disclaimer: The following information is provided for guidance purposes for researchers,

scientists, and drug development professionals. It is important to note that specific toxicological

data for 4-cyclohexylbutan-1-ol regarding skin and eye irritation is not readily available.[1]

The guidance provided here is based on general principles of chemical safety, and data from

structurally similar compounds. Always consult the specific Safety Data Sheet (SDS) for the

most accurate information and handle all chemicals with appropriate caution in a laboratory

setting.

Troubleshooting Guide: Managing Skin and Eye
Irritation
This guide provides immediate steps to take in case of accidental exposure to 4-
cyclohexylbutan-1-ol or similar chemical compounds during your experiments.
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Issue Question Immediate Action
Follow-up /

Prevention

Skin Contact

What should I do if 4-

cyclohexylbutan-1-ol

comes into contact

with my skin?

1. Immediately flush

the affected skin area

with copious amounts

of water for at least 15

minutes. 2. Remove

any contaminated

clothing while

continuing to flush. 3.

Wash the area

thoroughly with soap

and water.[2]

1. Seek medical

attention if irritation,

redness, or pain

persists. 2. Review

handling procedures

to identify and mitigate

the cause of

exposure. 3. Ensure

appropriate personal

protective equipment

(PPE), such as

chemical-resistant

gloves, was worn

correctly.

Eye Contact

What is the protocol

for accidental eye

exposure?

1. Immediately flush

the eyes with a gentle,

steady stream of

lukewarm water for at

least 15 minutes,

holding the eyelids

open. 2. Remove

contact lenses if

present and easy to

do so.[2][3] 3. Use an

emergency eyewash

station if available.[2]

1. Seek immediate

medical attention from

an ophthalmologist.[3]

2. Do not rub the

eyes. 3. Ensure safety

goggles or a face

shield are always

worn when handling

the chemical.
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Inhalation
What if I inhale

vapors?

1. Immediately move

to an area with fresh

air. 2. If breathing is

difficult, administer

oxygen if you are

trained to do so. 3.

Seek immediate

medical attention.

1. Work in a well-

ventilated area,

preferably under a

chemical fume hood.

2. If exposure occurs,

evaluate the

ventilation and

handling procedures.

3. Consider

respiratory protection

for tasks with a higher

risk of vapor

generation.

Ingestion

What should I do if I

accidentally ingest the

substance?

1. Do NOT induce

vomiting. 2. Rinse the

mouth thoroughly with

water. 3. Seek

immediate medical

attention and provide

the SDS to the

medical personnel.

1. Never pipette by

mouth. 2. Do not eat,

drink, or smoke in

laboratory areas. 3.

Maintain a strict

separation between

personal items and

laboratory chemicals.

Frequently Asked Questions (FAQs)
General Safety and Handling
Q1: What are the known hazards of 4-cyclohexylbutan-1-ol?

A1: Specific data on skin and eye irritation for 4-cyclohexylbutan-1-ol is limited.[1] However,

structurally similar compounds are known to cause skin and eye irritation. For instance, 4-

cyclohexylbutan-2-one is classified as causing skin irritation (H315) and serious eye irritation

(H319).[4] Similarly, 1-cyclohexylbutan-1-one is also listed as causing skin and eye irritation.[5]

Given these similarities, it is prudent to handle 4-cyclohexylbutan-1-ol with care, assuming it

may have similar irritant properties.
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Q2: What type of Personal Protective Equipment (PPE) should I wear when handling 4-
cyclohexylbutan-1-ol?

A2: To minimize exposure risk, it is essential to use appropriate PPE.[6] This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn. Always inspect

gloves for any signs of degradation or puncture before use.[6]

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

For tasks with a higher splash risk, a face shield should be used in conjunction with goggles.

Lab Coat: A flame-resistant lab coat should be worn to protect against skin contact.

Footwear: Closed-toe shoes are required in the laboratory.

In Case of Exposure
Q3: How long should I flush my skin or eyes after exposure?

A3: For both skin and eye exposure, it is recommended to flush with water for at least 15

minutes. This helps to remove the chemical and reduce the potential for irritation or damage.

Q4: When should I seek medical attention after an exposure?

A4: Medical attention should be sought immediately for eye contact and ingestion. For skin

contact, medical advice should be sought if irritation, redness, pain, or any other symptoms

develop and persist after flushing. Always provide the medical personnel with the Safety Data

Sheet (SDS) for the chemical.

Data on Structurally Similar Compounds
The following table summarizes the GHS hazard classifications for compounds structurally

related to 4-cyclohexylbutan-1-ol. This data can be used to infer potential hazards.
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Compound CAS Number
GHS Hazard

Statements
Source

4-Cyclohexylbutan-2-

one
38284-11-2

H315: Causes skin

irritationH319: Causes

serious eye irritation

[4]

1-Cyclohexylbutan-1-

one
1551-08-2

H315: Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

[5]

4-Cyclohexyl-2-

methyl-2-butanol
83926-73-2

H318: Causes serious

eye damage
[2][7]

3-Cyclohexylbutan-2-

ol
76019-87-9

H315: Causes skin

irritationH318: Causes

serious eye

damageH335: May

cause respiratory

irritation

[8]

Experimental Protocols
General Protocol for In Vitro Skin Irritation Testing
(Reconstructed Human Epidermis Model)
This protocol outlines a general procedure for assessing the skin irritation potential of a test

chemical using a reconstructed human epidermis (RhE) model.

Preparation of Tissues:

Culture RhE tissues at the air-liquid interface according to the manufacturer's instructions.

Ensure the tissues have reached the appropriate level of differentiation before testing.

Application of Test Chemical:
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Apply a defined amount of the test chemical (e.g., 4-cyclohexylbutan-1-ol) topically to

the surface of the RhE tissue.

Include positive (known irritant) and negative (non-irritant) controls in parallel.

Incubation:

Incubate the treated tissues for a specified period (e.g., 60 minutes) at 37°C and 5% CO₂.

Washing and Post-Incubation:

Thoroughly wash the tissues to remove the test chemical.

Transfer the tissues to fresh culture medium and incubate for a post-exposure period (e.g.,

42 hours).

Viability Assessment (MTT Assay):

Transfer the tissues to a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide).

Incubate to allow viable cells to reduce MTT to formazan.

Extract the formazan and measure its absorbance spectrophotometrically.

Calculate cell viability as a percentage relative to the negative control.

Data Interpretation:

Classify the chemical as an irritant or non-irritant based on the mean tissue viability. A

common threshold is a viability of less than 50% indicating an irritant.

Visualizations
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Caption: Generalized signaling pathway for skin irritation.
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Laboratory Exposure Response Workflow
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Caption: Laboratory workflow for responding to chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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